(2E)-3-[5-(2-bromo-4-methylphenyl)furan-2-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile

• IUPAC Name: (E)-3-[5-(2-bromo-4-methylphenyl)furan-2-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C19H17BrN2O3/c1-13-2-4-16(17(20)10-13)18-5-3-15(25-18)11-14(12-21)19(23)22-6-8-24-9-7-22/h2-5,10-11H,6-9H2,1H3/b14-11+
• InChI Key: PMYUJELOIWFORE-SDNWHVSQSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)N3CCOCC3)Br
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)N3CCOCC3)Br
• Molecular Formula: C19H17BrN2O3
• Molecular Weight: 401.3 g/mol

Description

(2E)-3-[5-(2-bromo-4-methylphenyl)furan-2-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C19H17BrN2O3 and its molecular weight is 401.26. The purity is usually 95%.
BenchChem offers high-quality (2E)-3-[5-(2-bromo-4-methylphenyl)furan-2-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-3-[5-(2-bromo-4-methylphenyl)furan-2-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Docking and Antibacterial Activity

A study involved the synthesis of novel compounds related to the structure of interest, focusing on their antimicrobial susceptibility against bacteria like Staphylococcus aureus and Escherichia coli. The research highlighted the significance of substitutions on the furan ring, particularly noting the effects of electron-withdrawing and donating groups on antimicrobial activity. Additionally, molecular docking was used as a tool for in silico screening of these bioactive compounds, demonstrating their potential interactions with bacterial proteins (Khumar, Ezhilarasi, & Prabha, 2018).

Synthesis and Structural Analysis

Research on the synthesis of 3-substituted furans via directed lithiation and palladium-catalyzed coupling has contributed to the understanding of complex organic synthesis processes. This work provides insight into the manipulation of furan compounds for the development of diverse organic molecules, relevant to the structure (Ennis & Gilchrist, 1990).

Anti-tuberculosis Activity

A one-pot synthesis of related compounds demonstrated in vitro anti-tuberculosis activities. This research emphasizes the potential therapeutic applications of compounds with similar structural features, showcasing their importance in medicinal chemistry (Bai et al., 2011).

Structural and Theoretical Investigations

The structural analysis and theoretical investigation of reactions involved in the preparation of tetraketones related to the compound of interest offer valuable insights into the chemical properties and reaction mechanisms of such complex molecules. These studies contribute to a deeper understanding of the molecular structure and reactivity, crucial for the development of new synthetic strategies (Silva et al., 2018).